Cas no 90090-61-2 (Pentanedioic acid,2-isocyanato-, dimethyl ester (9CI))

• Product Name: Pentanedioic acid,2-isocyanato-, dimethyl ester (9CI)
• CAS No: 90090-61-2
• MF: C₈H₁₁NO₅
• MW: 201.176642656326
• CID: 816330
• PubChem ID: 350837
• Update Time: 2025-04-19

Pentanedioic acid,2-isocyanato-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-isocyanato-, dimethyl ester (9CI)
• DTXSID00325705
• NSC516224
• SCHEMBL14497727
• NSC-516224
• 90090-61-2
• dimethyl 2-isocyanatopentanedioate

• Inchi： 1S/C8H11NO5/c1-13-7(11)4-3-6(9-5-10)8(12)14-2/h6H,3-4H2,1-2H3
• InChI Key： ZMRPWTVIVPCQBI-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC(=O)OC)N=C=O)=O

Computed Properties

• Exact Mass: 201.064
• Monoisotopic Mass: 201.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 254.2°Cat760mmHg
• Flash Point: 104.6°C
• Refractive Index: 1.472